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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Diethyl azelate, including detailed operational and disposal
plans. By adhering to these procedural steps, you can minimize risks and ensure the integrity
of your work.

Key Safety and Handling Information

Diethyl azelate is a combustible liquid that requires careful handling to prevent exposure and
ensure laboratory safety. While it is not classified under GHS hazard statements, observing
proper safety protocols is crucial.[1]
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Property Value

Appearance Colorless to light yellow liquid
Physical State Liquid

Melting Point -16to -15.8 °C

Boiling Point 172 °C at 18 mmHg

Flash Point >113 °C (closed cup)

Density 0.973 g/mL at 25 °C

Storage Temperature

Room temperature, in a dry and well-ventilated
place[2][3]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against chemical

exposure.

PPE Category

Specification

Eye/Face Protection

Safety glasses with side shields or chemical
safety goggles are mandatory. These should be
tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).

[2]

Skin Protection

Chemical-resistant gloves are essential.[4] The
selected gloves must satisfy the specifications
of EU Directive 89/686/EEC and the standard
EN 374 derived from it.[2] Impervious clothing

should be worn to prevent skin contact.[2]

Respiratory Protection

Under normal use with adequate ventilation,
respiratory protection is not required.[2][5] For
nuisance exposures, type OV/AG (US) or type
ABEK (EU EN 14387) respirator cartridges may
be used.[2]
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Operational Procedures for Handling Diethyl Azelate

Following a systematic workflow is critical for minimizing risks during the handling of Diethyl
azelate.
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Workflow for Handling Diethyl Azelate

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (e.g., fume hood)

Don appropriate Personal Protective Equipment (PPE)

Handling
\ 4

Dispense Diethyl azelate carefully

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Cleanup i; Disposal

GVipe up small spills with absorbent materiaD

Y

Gollect waste in a suitable, labeled, and closed containea

Y

Gispose of waste according to local regulations)
\ J
4 N

Emergency Procedures

In case of skin contact, wash with soap and water

In case of eye contact, flush with water

If inhaled, move to fresh air

If swallowed, rinse mouth with water

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Diethyl azelate.
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Step-by-Step Handling and Disposal Plan

1. Preparation and Engineering Controls:

» Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet for
Diethyl azelate.

o Ventilation: Always handle Diethyl azelate in a well-ventilated area. A chemical fume hood is
recommended to minimize inhalation exposure.

o PPE: Put on all required PPE as specified in the table above. This includes safety glasses,
chemical-resistant gloves, and a lab coat or impervious clothing.

2. Handling and Use:

» Dispensing: When transferring or dispensing the chemical, do so carefully to avoid
splashing.

o Storage: Keep the container tightly closed when not in use to prevent the release of vapors.
[2] Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[2][5]

3. Accidental Release Measures:
» Small Spills: For small spills, use an inert absorbent material to soak up the liquid.
» Containment: Prevent the spill from entering drains or waterways.

o Cleanup: Collect the absorbed material and place it into a suitable, closed container for
disposal.[2]

4. First Aid Measures:

o Skin Contact: If skin contact occurs, immediately wash the affected area with soap and
plenty of water.[2]

o Eye Contact: In case of eye contact, flush the eyes with water as a precaution.[2]
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« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[2]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person.[2]

5. Disposal Plan:

o Waste Collection: All waste containing Diethyl azelate, including contaminated absorbent
materials, should be collected in a suitable, closed, and clearly labeled container.[2]

* Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations. Consult your institution's environmental health and safety (EHS)
office for specific guidance on hazardous waste disposal.

« Empty Containers: Empty containers may retain product residue and should be handled as
hazardous waste until properly decontaminated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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